molecular formula C10H12O2 B8784660 2-Methoxypropiophenone CAS No. 6493-83-0

2-Methoxypropiophenone

Cat. No. B8784660
CAS RN: 6493-83-0
M. Wt: 164.20 g/mol
InChI Key: ATOOHBIWRYLVIE-UHFFFAOYSA-N
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Description

2-Methoxypropiophenone is a useful research compound. Its molecular formula is C10H12O2 and its molecular weight is 164.20 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-Methoxypropiophenone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-Methoxypropiophenone including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

6493-83-0

Product Name

2-Methoxypropiophenone

Molecular Formula

C10H12O2

Molecular Weight

164.20 g/mol

IUPAC Name

2-methoxy-1-phenylpropan-1-one

InChI

InChI=1S/C10H12O2/c1-8(12-2)10(11)9-6-4-3-5-7-9/h3-8H,1-2H3

InChI Key

ATOOHBIWRYLVIE-UHFFFAOYSA-N

Canonical SMILES

CC(C(=O)C1=CC=CC=C1)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 2-hydroxypropiophenone (3.00 g, 20.0 mmol), iodomethane (3.40 g, 24.0 mmol), and K2CO3 (granular, anh.; 13.8 g, 99.9 mmol) was refluxed in acetone (75 mL) for 18 h. The reaction mixture was cooled to room temperature and the inorganic salts were removed by filtration. The filtrate was evaporated under vacuum to give an oil which was subsequently dissolved in diethyl ether (200 mL) and then washed with 0.1N NaOH (3×50 mL) followed by H2O (50 mL). The organic layer was dried (anh. Na2SO4), filtered, and evaporated to an orange oil (3.17 g, 96.9%). This material was used in the following step without further purification. TLC, Rf 0.55 (1% MeOH:l % IPA:CHCl3); GC, tr 4.58 min; MS, m/z 164 (M+1).
Quantity
3 g
Type
reactant
Reaction Step One
Quantity
3.4 g
Type
reactant
Reaction Step One
Name
Quantity
13.8 g
Type
reactant
Reaction Step One
Quantity
75 mL
Type
solvent
Reaction Step Two
Quantity
200 mL
Type
solvent
Reaction Step Three

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